Cas no 83863-51-8 (3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione)

• Product Name: 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• CAS No: 83863-51-8
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 730728
• PubChem ID: 43522883
• Update Time: 2025-05-20

3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,3-dihydrobenzo[b]thiophene 1,1-dioxide
• 1,1-dioxo-2,3-dihydro-1-benzothiophen-3-amine
• Benzo[b]thiophen-3-amine,2,3-dihydro-, 1,1-dioxide
• 83863-51-8
• EINECS 281-115-5
• A915248
• CS-0261854
• MFCD12190897
• DTXSID801003974
• 2,3-Dihydrobenzo(b)thiophen-3-amine 1,1-dioxide
• EN300-80277
• PD148346
• NS00061448
• SCHEMBL10192537
• AKOS009557179
• 3-Amino-2,3-dihydro-1H-1-benzothiophene-1,1-dione
• 3-amino-2,3-dihydro-1-benzothiophene-1,1-dione
• 3-amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• 3-Amino-2,3-dihydrobenzo[b]thiophene1,1-dioxide
• 2,3-Dihydro-benzo[b]thiophen-3-amine 1,1-dioxide
• 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

• MDL： MFCD12190897
• Inchi： 1S/C8H9NO2S/c9-7-5-12(10,11)8-4-2-1-3-6(7)8/h1-4,7H,5,9H2
• InChI Key： HKQBTGLZBNDHLG-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C1)N)(=O)=O

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

Introduction to 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 83863-51-8)

3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione is a heterocyclic compound with significant interest in the field of pharmaceutical and chemical research. Its molecular structure, featuring a benzothiophene core with an amino group and a dione moiety, positions it as a versatile scaffold for the development of novel bioactive molecules. The compound's CAS number, 83863-51-8, uniquely identifies it in scientific literature and databases, facilitating its study and application in synthetic chemistry and drug discovery.

The benzothiophene ring system is well-documented for its role in medicinal chemistry due to its ability to mimic the structure of naturally occurring bioactive compounds. This structural motif is frequently found in pharmaceuticals targeting various diseases, including cancer, infectious diseases, and neurological disorders. The presence of both an amino group and a dione functionality in 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione enhances its potential as a precursor for further derivatization, allowing chemists to explore diverse chemical space.

In recent years, there has been growing attention on heterocyclic compounds as pharmacophores due to their favorable pharmacokinetic properties and biological activity. Studies have demonstrated that modifications of the benzothiophene core can lead to compounds with enhanced potency and selectivity. The dihydro prefix in the name indicates the saturation of the ring system, which can influence the electronic properties and reactivity of the molecule. This feature makes 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione particularly interesting for exploring new chemical entities.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The amino group provides a site for nucleophilic substitution reactions, while the dione moiety can participate in condensation reactions or undergo reduction to form hydroxyl groups. These reactivities make it a valuable intermediate in synthetic organic chemistry. Researchers have leveraged similar structural motifs to develop inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The CAS number 83863-51-8 serves as a critical identifier for this compound, ensuring consistency in scientific communication and regulatory filings. This standardized numbering system allows researchers worldwide to accurately reference and purchase the material for their studies. In academic settings, such compounds are often used in undergraduate and graduate research projects to teach synthetic techniques and mechanistic understanding.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening methods can predict how different modifications of 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione might affect its biological activity. For instance, molecular docking studies have been used to evaluate how this compound interacts with target proteins such as kinases or transcription factors. These studies provide insights into its potential therapeutic applications without the need for extensive experimental work.

In drug discovery pipelines, intermediates like 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione are often tested for their ability to modulate biological pathways relevant to specific diseases. Preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on enzymes implicated in inflammation or cell proliferation. Such findings are crucial for guiding further optimization efforts aimed at improving efficacy and reducing side effects.

The synthesis of 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodology. Key steps often include cyclization reactions to form the benzothiophene core followed by functional group interconversions to introduce the amino and dione groups. Advances in catalytic processes have made these syntheses more efficient and scalable, which is essential for industrial applications.

As research continues to uncover new therapeutic targets, compounds like 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione will remain at the forefront of medicinal chemistry innovation. Their unique structural features offer opportunities for designing molecules with tailored properties that address unmet medical needs. Collaborative efforts between chemists and biologists are essential for translating these findings into effective treatments that improve patient outcomes.

The future directions for studying 3-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione include exploring its role in combinatorial chemistry libraries and developing novel synthetic routes that enhance yield and purity. Additionally, investigating its behavior under various reaction conditions will provide valuable data for process optimization. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules that interact with them in precise ways.